Cas no 796096-47-4 (2(1H)-Pyridinone, 5-bromo-3-nitro-1-(phenylmethyl)-)

• Product Name: 2(1H)-Pyridinone, 5-bromo-3-nitro-1-(phenylmethyl)-
• CAS No: 796096-47-4
• MF: C₁₂H₉BrN₂O₃
• MW: 309.115462064743
• CID: 1797609
• PubChem ID: 59655962
• Update Time: 2025-04-21

2(1H)-Pyridinone, 5-bromo-3-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-bromo-3-nitro-1-(phenylmethyl)-
• 1-Benzyl-5-broMo-3-nitro-1H-pyridin-2-one
• 796096-47-4
• SCHEMBL5064199
• 1-benzyl-5-bromo-3-nitro-1,2-dihydropyridin-2-one
• AKOS027427636
• 1-Benzyl-5-bromo-3-nitropyridin-2(1H)-one
• AOQSBDSUKMCUNS-UHFFFAOYSA-N

• Inchi： 1S/C12H9BrN2O3/c13-10-6-11(15(17)18)12(16)14(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： AOQSBDSUKMCUNS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N(C=1)CC1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.97965g/mol
• Monoisotopic Mass: 307.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.1Ų